Cas no 17019-04-4 (9-Benzyl-7-methoxy-1-methyl-beta-carboline)

• Product Name: 9-Benzyl-7-methoxy-1-methyl-beta-carboline
• CAS No: 17019-04-4
• MF: C₂₀H₁₈N₂O
• MW: 302.369724750519
• CID: 2781766
• PubChem ID: 9948340
• Update Time: 2025-04-21

9-Benzyl-7-methoxy-1-methyl-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-7-methoxy-1-methyl-beta-carboline
• CHEMBL4566715
• 17019-04-4
• DTXSID50433228
• SCHEMBL2215202
• NPVMXOVNSVOTAV-UHFFFAOYSA-N
• 9-Benzyl-7-methoxy-1-methyl-beta-carboline

• Inchi： 1S/C20H18N2O/c1-14-20-18(10-11-21-14)17-9-8-16(23-2)12-19(17)22(20)13-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3
• InChI Key： NPVMXOVNSVOTAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C3C=CN=C(C)C=3N(CC3C=CC=CC=3)C=2C=1

Computed Properties

• Exact Mass: 302.141913202Da
• Monoisotopic Mass: 302.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.1Ų